Cas no 738607-11-9 (CYCLOBUTANECARBOXYLIC ACID, 1,1'-(5-HYDROXY-1,9-NONANEDIYL)BIS-)

CYCLOBUTANECARBOXYLIC ACID, 1,1'-(5-HYDROXY-1,9-NONANEDIYL)BIS- structure
738607-11-9 structure
Product Name:CYCLOBUTANECARBOXYLIC ACID, 1,1'-(5-HYDROXY-1,9-NONANEDIYL)BIS-
CAS No:738607-11-9
MF:C19H32O5
MW:340.454386711121
CID:3412442
PubChem ID:21932024
Update Time:2025-04-21

CYCLOBUTANECARBOXYLIC ACID, 1,1'-(5-HYDROXY-1,9-NONANEDIYL)BIS- Chemical and Physical Properties

Names and Identifiers

    • CYCLOBUTANECARBOXYLIC ACID, 1,1'-(5-HYDROXY-1,9-NONANEDIYL)BIS-
    • SCHEMBL187698
    • AIKFZECQSSCABG-UHFFFAOYSA-N
    • DS-020692
    • 1-[9-(1-carboxycyclobutyl)-5-hydroxynonyl]-1-cyclobutanecarboxylic acid
    • 738607-11-9
    • Inchi: 1S/C19H32O5/c20-15(7-1-3-9-18(16(21)22)11-5-12-18)8-2-4-10-19(17(23)24)13-6-14-19/h15,20H,1-14H2,(H,21,22)(H,23,24)
    • InChI Key: AIKFZECQSSCABG-UHFFFAOYSA-N
    • SMILES: OC(C1(CCCCC(CCCCC2(C(=O)O)CCC2)O)CCC1)=O

Computed Properties

  • Exact Mass: 340.22497412Da
  • Monoisotopic Mass: 340.22497412Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 12
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 94.8Ų
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